Cas no 119943-83-8 (L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester)

L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester structure
119943-83-8 structure
Product Name:L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester
CAS No:119943-83-8
MF:C7H12O4
MW:160.167782783508
CID:132336
PubChem ID:13425815
Update Time:2025-04-19

L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester
    • L-erythro-Hexonic acid, 2,5-anhydro-3,4-dideoxy-, methyl ester (9CI)
    • rac-methyl (2R,5S)-5-(hydroxymethyl)oxolane-2-carboxylate
    • 119943-83-8
    • methyl (2S,5R)-5-(hydroxymethyl)oxolane-2-carboxylate
    • EN300-314917
    • Inchi: 1S/C7H12O4/c1-10-7(9)6-3-2-5(4-8)11-6/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
    • InChI Key: LDWYDEKCIVRELL-RITPCOANSA-N
    • SMILES: O1[C@H](C(=O)OC)CC[C@@H]1CO

Computed Properties

  • Exact Mass: 160.07356
  • Monoisotopic Mass: 160.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

L-erythro-Hexonic acid,2,5-anhydro-3,4-dideoxy-, methyl ester Pricemore >>

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